Cas no 1186663-58-0 (3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone)

3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone is a brominated acetophenone derivative featuring a pyrazole substituent, which enhances its utility as a versatile intermediate in organic synthesis. The bromine atom at the 3'-position and the pyrazole moiety at the 4'-position provide reactive sites for further functionalization, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where precise molecular modifications are critical. Its stability under standard handling conditions and compatibility with common reagents further contribute to its broad applicability in synthetic chemistry.
3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone structure
1186663-58-0 structure
Product Name:3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone
CAS No:1186663-58-0
MF:C11H9BrN2O
MW:265.105961561203
MDL:MFCD11656810
CID:1056099
PubChem ID:53429581
Update Time:2025-06-09

3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-4-(1H-pyrazol-1-yl)phenyl)ethanone
    • 1-[3-bromo-4-(1H-pyrazol-1-yl)phenyl]Ethanone
    • 3’-Bromo-4’-(1-pyrazolyl)acetophenone
    • 3'-Bromo-4'-(1-pyrazolyl)acetophenone
    • 1-(3-bromo-4-pyrazol-1-ylphenyl)ethanone
    • 3'-BROMO-4'-(1H-PYRAZOL-1-YL)ACETOPHENONE
    • 1-[3-Bromo-4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
    • 5821AJ
    • SY004888
    • AB0072019
    • AB1000263
    • 3`-Bromo-4`-(1H-pyrazol-1-yl)acetophenone
    • 3 inverted exclamation mark -Bromo-4 inverted exclamation mark -(1-pyrazolyl)ace
    • A893027
    • DB-061359
    • 1-(3-Bromo-4-(1h-pyrazol-1-yl)phenyl)ethan-1-one
    • MFCD11656810
    • AKOS012206106
    • 3 inverted exclamation mark -Bromo-4 inverted exclamation mark -(1-pyrazolyl)acetophenone
    • 1186663-58-0
    • AS-31665
    • DTXSID30700187
    • CS-0272058
    • 1-[3-BROMO-4-(PYRAZOL-1-YL)PHENYL]ETHANONE
    • EN300-1292769
    • 3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone
    • MDL： MFCD11656810
    • Inchi： 1S/C11H9BrN2O/c1-8(15)9-3-4-11(10(12)7-9)14-6-2-5-13-14/h2-7H,1H3
    • InChI Key： PAPYMNCCLIZDLM-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(C)=O)C=CC=1N1C=CC=N1

Computed Properties

  • Exact Mass: 263.99000
  • Monoisotopic Mass: 263.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 2.3

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.83740

3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB451294-1 g
3'-Bromo-4'-(1-pyrazolyl)acetophenone
 1186663-58-0
1g
 €127.20 2022-03-02
abcr
AB451294-5 g
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 1186663-58-0
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abcr
AB451294-10 g
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 €335.10 2022-03-02
abcr
AB451294-25 g
3'-Bromo-4'-(1-pyrazolyl)acetophenone
 1186663-58-0
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 €543.00 2022-03-02
Chemenu
CM188888-25g
1-(3-Bromo-4-(1H-pyrazol-1-yl)phenyl)ethanone
 1186663-58-0 97%
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 $351 2021-08-05
TRC
B700908-50mg
3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone
 1186663-58-0
50mg
 $ 50.00 2022-06-01
TRC
B700908-100mg
3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone
 1186663-58-0
100mg
 $ 65.00 2022-06-01
TRC
B700908-500mg
3'-Bromo-4'-(1H-pyrazol-1-yl)acetophenone
 1186663-58-0
500mg
 $ 80.00 2022-06-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851584-5g
3’-Bromo-4’-(1-pyrazolyl)acetophenone
 1186663-58-0 ≥97%
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 945.00 2021-05-17
Chemenu
CM188888-1g
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 1186663-58-0 97%
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